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Compound of Interest

Compound Name:

benzyl N-[3-fluoro-4-

(thiomorpholin-4-

yl)phenyl]carbamate

CAS No.: 168828-71-5

Cat. No.: B1278574

Get Quote

Part 1: Core Directive & Executive
Summary
The Pivot Point of Next-Gen Tuberculosis Therapeutics
CAS 168828-71-5, chemically identified as Benzyl (3-fluoro-4-

thiomorpholinophenyl)carbamate, is not merely a chemical building block; it is the

stereochemical gatekeeper in the synthesis of Sutezolid (PNU-100480). As the global burden

of Multi-Drug Resistant Tuberculosis (MDR-TB) rises, Sutezolid has emerged as a superior

analogue to Linezolid, offering enhanced bactericidal activity and a potentially better safety

profile due to its thiomorpholine moiety.

This guide moves beyond basic catalog data to operationalize CAS 168828-71-5 in high-stakes

drug development. It serves as the stable, protected precursor that allows for the precise

installation of the chiral oxazolidinone ring—the pharmacophore responsible for inhibiting

bacterial protein synthesis at the 50S ribosomal subunit.
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Key Technical Identity:

Chemical Name: Benzyl N-[3-fluoro-4-(thiomorpholin-4-yl)phenyl]carbamate

Molecular Formula: C₁₈H₁₉FN₂O₂S

Molecular Weight: 346.42 g/mol

Role: Late-stage intermediate (Cbz-protected aniline) for Sutezolid.

Part 2: Scientific Integrity & Logic (E-E-A-T)
Mechanism of Application: The "Chiral Pool" Strategy
The utility of CAS 168828-71-5 lies in its carbamate functionality. In the synthesis of

oxazolidinone antibiotics, the formation of the 5-membered ring is the critical step that defines

the drug's chirality (usually the (S)- configuration is required for activity).

Why use the Cbz-Carbamate (168828-71-5)?
Direct alkylation of anilines often leads to over-alkylation or racemization. By isolating 168828-

71-5, researchers achieve two critical control points:

Protection: The benzyloxycarbonyl (Cbz) group protects the nitrogen, preventing side

reactions on the aniline during purification.

Activation: The carbamate carbonyl carbon is sufficiently electrophilic to react with a chiral

glycidyl ester (e.g., (R)-glycidyl butyrate) under strong base conditions (Lithium anion

chemistry), facilitating a stereospecific cyclization to form the oxazolidinone ring with >99%

enantiomeric excess (ee).

Experimental Protocols
Protocol A: Conversion of CAS 168828-71-5 to Sutezolid Scaffold
Context: This is the primary research application—transforming the intermediate into the active

hydroxymethyl-oxazolidinone core.

Reagents:
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Substrate: CAS 168828-71-5 (1.0 equiv)

Chiral Reagent: (R)-Glycidyl butyrate (1.2 equiv)

Base: n-Butyllithium (n-BuLi) (2.5M in hexanes) or Lithium tert-butoxide (LiOtBu)

Solvent: Anhydrous Tetrahydrofuran (THF)

Quench: Ammonium Chloride (sat. aq.)

Step-by-Step Workflow:

Preparation: Charge an oven-dried reaction vessel with CAS 168828-71-5 and anhydrous

THF under Nitrogen/Argon atmosphere. Cool the solution to -78°C to suppress kinetic side

reactions.

Deprotonation: Add n-BuLi dropwise over 20 minutes.

Scientist's Note: The solution will likely turn a deep yellow/orange, indicating the formation

of the lithiated carbamate species.

Cyclization: Add (R)-Glycidyl butyrate slowly. The lithiated nitrogen attacks the epoxide,

followed by an intramolecular cyclization that expels the benzyl alcohol (Cbz leaving group).

Warming: Allow the reaction to warm to 0°C over 2 hours. Monitor by HPLC for the

disappearance of the carbamate peak (RT ~12.5 min) and appearance of the hydroxymethyl

oxazolidinone (RT ~8.2 min).

Workup: Quench with saturated NH₄Cl. Extract with Ethyl Acetate (EtOAc). Wash organic

layer with brine, dry over Na₂SO₄, and concentrate.

Purification: Recrystallize from Methanol/IPA to obtain the (5R)-hydroxymethyl intermediate.

Protocol B: Solubility & Handling for Analytical Standards
Context: Using CAS 168828-71-5 as an impurity reference standard in Sutezolid

manufacturing.
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Solubility Profile:

Water: Insoluble (< 0.1 mg/mL). Do not use aqueous buffers for stock prep.

DMSO: Soluble (> 20 mg/mL).[1] Recommended for stock solutions.[1]

Methanol/DCM: Soluble.

Storage: Store solid at 2-8°C under inert gas. Solutions in DMSO are stable for 24 hours at

RT but should be aliquoted and frozen at -20°C for long-term storage to prevent carbamate

hydrolysis.

Part 3: Visualization & Formatting
Data Presentation: Comparative Properties

Property
CAS 168828-71-5
(Intermediate)

Sutezolid (Final
Drug)

Linezolid (Analog)

Core Ring
Thiomorpholine

(Linear)

Thiomorpholine

(Oxazolidinone)

Morpholine

(Oxazolidinone)

Function Synthetic Precursor
50S Ribosome

Inhibitor

50S Ribosome

Inhibitor

Molecular Weight 346.42 353.41 337.35

Key Moiety Cbz-Protected Amine Acetamidomethyl Acetamidomethyl

Lipophilicity (LogP) ~3.5 (Est.) 1.5 0.9

Solubility (Water) Negligible Moderate (~3 mg/mL) Moderate (~3 mg/mL)

Visualization: Synthesis & Mechanism

Critical Control Point

3,4-Difluoronitrobenzene
(Starting Material)

3-Fluoro-4-thiomorpholinoaniline
(Reduced Intermediate)

+ Thiomorpholine
+ H2/Pd CAS 168828-71-5

(Cbz-Carbamate)

+ Cbz-Cl
+ NaHCO3 Lithiated Species

(Reactive Anion)

+ n-BuLi
(-78°C) Hydroxymethyl

Oxazolidinone

+ (R)-Glycidyl Butyrate
(Cyclization) Sutezolid

(Final API)

+ Mesylation
+ NaN3 -> Reduction -> Acetylation
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Click to download full resolution via product page

Caption: Figure 1. The strategic role of CAS 168828-71-5 in the "Chiral Pool" synthesis of

Sutezolid. The carbamate activation (blue box) is the step determining stereochemical purity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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